Cas no 14152-54-6 (2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-)
14152-54-6 structure
Product Name:2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-
CAS No:14152-54-6
MF:C10H7N3O
MW:185.182081460953
CID:120186
PubChem ID:15470104
Update Time:2025-04-18
2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-
- (3-OXO-3,4-DIHYDROQUINOXALIN-2-YL)ACETONITRILE
- 2-(3-oxo-4H-quinoxalin-2-yl)acetonitrile
- 2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo-(6CI,7CI,8CI,9CI)
- (3-Oxo-3,4-dihydro-chinoxalin-2-yl)-acetonitril
- (3-oxo-3,4-dihydro-quinoxalin-2-yl)-acetonitrile
- 2-Oxo-3-cyanomethyl-1,2-dihydro-chinoxalin
- 3-Cyanmethyl-1,2-dihydro-2-oxo-chinoxalin
- AG-D-82639
- CTK4C2670
- DTXSID80573065
- SCHEMBL11239794
- 14152-54-6
-
- Inchi： 1S/C10H7N3O/c11-6-5-9-10(14)13-8-4-2-1-3-7(8)12-9/h1-4H,5H2,(H,13,14)
- InChI Key： FXGNZQSNDABMCN-UHFFFAOYSA-N
- SMILES： O=C1C(CC#N)=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 185.058911855g/mol
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65.2Ų
2-Quinoxalineacetonitrile,3,4-dihydro-3-oxo- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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